![molecular formula C5H11ClFN B6238883 rac-1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride CAS No. 1923207-00-4](/img/no-structure.png)
rac-1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride
Overview
Description
“rac-1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride” is a chemical compound with the molecular formula C5H11ClFN and a molecular weight of 139.6. It is available in powder form . The IUPAC name for this compound is ( (1R,3S)-3- (fluoromethyl)cyclohexyl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H16FN.ClH/c9-5-7-2-1-3-8 (4-7)6-10;/h7-8H,1-6,10H2;1H/t7-,8+;/m0./s1 . This code provides a unique identifier for the molecular structure of this compound.Physical And Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 139.6. The storage temperature for this compound is room temperature .Scientific Research Applications
Applications in Material Science and Construction
Recycled Aggregate Concrete (RAC)
Studies on RAC explore the mechanical properties, durability, and structural performance of recycled aggregate concrete, highlighting its potential for sustainable construction material usage. These investigations provide insights into the application of recycled materials in construction, emphasizing the importance of sustainable practices which might be relevant when considering the lifecycle and disposal of chemical compounds like "rac-1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride" in industrial applications (Xiao et al., 2012); (Kisku et al., 2017).
Advances in Biotechnology and Medicine
Nanomaterials in RAC
The use of nanomaterials to enhance the properties of RAC showcases the intersection of nanotechnology with construction materials, offering a perspective on how advanced materials could improve the performance of compounds used in various industries, potentially including pharmaceuticals (Allujami et al., 2022).
Environmental Sustainability and Health
Life Cycle Assessment (LCA) of RAC
LCA studies provide a framework for evaluating the environmental impact of materials and processes, including those for "this compound," by considering all stages from production to disposal. This approach is crucial for understanding the sustainability and health implications of chemical compounds (Zhang et al., 2019).
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Hydrogen fluoride", "Sodium hydroxide", "Methanol", "Ammonium chloride", "Sodium cyanoborohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutene is reacted with hydrogen fluoride in the presence of sodium hydroxide to yield 3-fluorocyclobutene.", "Step 2: 3-fluorocyclobutene is then reacted with methanol and ammonium chloride to yield racemic 1-[(1s,3s)-3-fluorocyclobutyl]methanol.", "Step 3: The alcohol is then reduced to the amine using sodium cyanoborohydride as the reducing agent.", "Step 4: The amine is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
1923207-00-4 |
Molecular Formula |
C5H11ClFN |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
